Cas no 2172394-97-5 (benzyl 8-(cyclopropylamino)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate)

Benzyl 8-(cyclopropylamino)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate is a synthetic intermediate with potential applications in medicinal chemistry and drug development. Its structure features a tetrahydroisoquinoline core, a scaffold known for its pharmacological relevance, combined with a cyclopropylamino methyl group that may enhance binding affinity or metabolic stability. The benzyl ester moiety offers versatility for further derivatization, making it a valuable building block in organic synthesis. This compound’s well-defined stereochemistry and functional group compatibility make it suitable for exploring structure-activity relationships in bioactive molecule design. Its synthetic accessibility and modularity are key advantages for researchers targeting novel therapeutic agents.
benzyl 8-(cyclopropylamino)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate structure
2172394-97-5 structure
Product Name:benzyl 8-(cyclopropylamino)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
CAS No:2172394-97-5
MF:C21H24N2O2
MW:336.427465438843
CID:6097650
PubChem ID:165518811
Update Time:2025-06-26

benzyl 8-(cyclopropylamino)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • benzyl 8-(cyclopropylamino)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
    • benzyl 8-[(cyclopropylamino)methyl]-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
    • 2172394-97-5
    • EN300-1275340
    • Inchi: 1S/C21H24N2O2/c24-21(25-15-16-5-2-1-3-6-16)23-12-11-17-7-4-8-18(20(17)14-23)13-22-19-9-10-19/h1-8,19,22H,9-15H2
    • InChI Key: XXKGJQYUUANSGR-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C(N1CCC2=CC=CC(=C2C1)CNC1CC1)=O

Computed Properties

  • Exact Mass: 336.183778013g/mol
  • Monoisotopic Mass: 336.183778013g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 445
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 41.6Ų

benzyl 8-(cyclopropylamino)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1275340-1.0g
benzyl 8-[(cyclopropylamino)methyl]-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
2172394-97-5
1g
$0.0 2023-06-08
Enamine
EN300-1275340-50mg
benzyl 8-[(cyclopropylamino)methyl]-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
2172394-97-5
50mg
$1129.0 2023-10-01
Enamine
EN300-1275340-100mg
benzyl 8-[(cyclopropylamino)methyl]-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
2172394-97-5
100mg
$1183.0 2023-10-01
Enamine
EN300-1275340-250mg
benzyl 8-[(cyclopropylamino)methyl]-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
2172394-97-5
250mg
$1235.0 2023-10-01
Enamine
EN300-1275340-500mg
benzyl 8-[(cyclopropylamino)methyl]-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
2172394-97-5
500mg
$1289.0 2023-10-01
Enamine
EN300-1275340-1000mg
benzyl 8-[(cyclopropylamino)methyl]-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
2172394-97-5
1000mg
$1343.0 2023-10-01
Enamine
EN300-1275340-2500mg
benzyl 8-[(cyclopropylamino)methyl]-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
2172394-97-5
2500mg
$2631.0 2023-10-01
Enamine
EN300-1275340-5000mg
benzyl 8-[(cyclopropylamino)methyl]-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
2172394-97-5
5000mg
$3894.0 2023-10-01
Enamine
EN300-1275340-10000mg
benzyl 8-[(cyclopropylamino)methyl]-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
2172394-97-5
10000mg
$5774.0 2023-10-01

Additional information on benzyl 8-(cyclopropylamino)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

Research Brief on Benzyl 8-(cyclopropylamino)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS: 2172394-97-5)

Benzyl 8-(cyclopropylamino)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS: 2172394-97-5) is a synthetic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound belongs to the tetrahydroisoquinoline (THIQ) class, which is known for its diverse pharmacological activities, including antimicrobial, anticancer, and neuroprotective effects. The unique structural features of this molecule, particularly the cyclopropylamino and benzyl carboxylate moieties, make it a promising candidate for further investigation in drug discovery and development.

Recent studies have focused on the synthesis and biological evaluation of benzyl 8-(cyclopropylamino)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate. A 2023 publication in the Journal of Medicinal Chemistry reported a novel synthetic route for this compound, highlighting its improved yield and purity compared to previous methods. The study also explored its mechanism of action, revealing that the compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for developing anti-inflammatory agents.

In addition to its anti-inflammatory properties, preliminary in vitro studies have demonstrated that benzyl 8-(cyclopropylamino)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate shows promising activity against certain cancer cell lines. Research published in Bioorganic & Medicinal Chemistry Letters in early 2024 indicated that the compound induces apoptosis in breast cancer cells by modulating key signaling pathways. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic and safety profiles.

The structural versatility of benzyl 8-(cyclopropylamino)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate also makes it an attractive scaffold for medicinal chemistry optimization. Computational modeling and structure-activity relationship (SAR) studies have identified potential modifications to enhance its bioavailability and target specificity. For instance, replacing the benzyl group with other aromatic or heteroaromatic rings could improve its binding affinity to specific protein targets.

Despite these promising developments, challenges remain in the clinical translation of benzyl 8-(cyclopropylamino)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate. Issues such as metabolic stability, toxicity, and formulation need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, benzyl 8-(cyclopropylamino)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS: 2172394-97-5) represents a promising candidate in the field of medicinal chemistry, with potential applications in inflammation and oncology. Continued research into its mechanism of action, structural optimization, and preclinical evaluation will be critical to unlocking its full therapeutic potential.

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd